Cas no 1895398-12-5 (O-(6-methoxy-1,3-dioxaindan-5-yl)methylhydroxylamine)

• Product Name: O-(6-methoxy-1,3-dioxaindan-5-yl)methylhydroxylamine
• CAS No: 1895398-12-5
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6213338
• PubChem ID: 117286675
• Update Time: 2025-06-13

O-(6-methoxy-1,3-dioxaindan-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(6-methoxy-1,3-dioxaindan-5-yl)methylhydroxylamine
• EN300-1989659
• 1895398-12-5
• O-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]hydroxylamine

• Inchi： 1S/C9H11NO4/c1-11-7-3-9-8(12-5-13-9)2-6(7)4-14-10/h2-3H,4-5,10H2,1H3
• InChI Key： XGSOAVGHTRMFRR-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(CON)=CC1=2)OC

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.9Ų

Additional information on O-(6-methoxy-1,3-dioxaindan-5-yl)methylhydroxylamine

Research Brief on O-(6-methoxy-1,3-dioxaindan-5-yl)methylhydroxylamine (CAS: 1895398-12-5): Recent Advances and Applications

O-(6-methoxy-1,3-dioxaindan-5-yl)methylhydroxylamine (CAS: 1895398-12-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. Recent studies have highlighted its role as a versatile building block in organic synthesis and its utility in the design of enzyme inhibitors and prodrugs.

The compound's molecular structure, featuring a methoxy-substituted dioxaindan core and a hydroxylamine moiety, provides a platform for diverse chemical modifications. This flexibility has enabled researchers to investigate its interactions with biological targets, such as enzymes involved in inflammatory pathways and cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of O-(6-methoxy-1,3-dioxaindan-5-yl)methylhydroxylamine exhibit potent inhibitory activity against histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer therapy.

In addition to its pharmacological potential, recent advancements in synthetic methodologies have improved the efficiency of producing O-(6-methoxy-1,3-dioxaindan-5-yl)methylhydroxylamine. A team at the University of Cambridge reported a streamlined synthesis route in 2024, achieving higher yields and purity while reducing environmental impact. This development is particularly significant for scaling up production for preclinical and clinical studies.

Further research has explored the compound's application in prodrug design. By leveraging its hydroxylamine functionality, scientists have developed prodrugs that release active therapeutic agents in response to specific enzymatic or physiological conditions. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters described a prodrug system using O-(6-methoxy-1,3-dioxaindan-5-yl)methylhydroxylamine to enhance the delivery of anti-inflammatory agents to target tissues, minimizing systemic side effects.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on this scaffold. Ongoing research aims to address these limitations through structural optimization and formulation strategies. The compound's potential in targeted therapy and personalized medicine continues to drive innovation in the field, making it a focal point for future studies.

In conclusion, O-(6-methoxy-1,3-dioxaindan-5-yl)methylhydroxylamine (CAS: 1895398-12-5) represents a valuable tool in chemical biology and drug discovery. Its multifaceted applications, from enzyme inhibition to prodrug development, underscore its importance in advancing therapeutic strategies. As research progresses, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.